Cas no 2097969-41-8 (1-[(1-Fluorocyclohexyl)methyl]piperazine dihydrochloride)

• Product name: 1-[(1-Fluorocyclohexyl)methyl]piperazine dihydrochloride
• CAS No: 2097969-41-8
• MF: C₁₁H₂₃Cl₂FN₂
• MW: 273.218124628067
• CID: 5723568
• PubChem ID: 126845662

1-[(1-Fluorocyclohexyl)methyl]piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(1-fluorocyclohexyl)methyl]piperazine dihydrochloride
• 2097969-41-8
• F2167-8015
• AKOS040818218
• 1-((1-Fluorocyclohexyl)methyl)piperazine dihydrochloride
• 1-[(1-fluorocyclohexyl)methyl]piperazine;dihydrochloride
• starbld0035829
• Piperazine, 1-[(1-fluorocyclohexyl)methyl]-, hydrochloride (1:2)
• 1-[(1-Fluorocyclohexyl)methyl]piperazine dihydrochloride

• Inchi： 1S/C11H21FN2.2ClH/c12-11(4-2-1-3-5-11)10-14-8-6-13-7-9-14;;/h13H,1-10H2;2*1H
• InChI Key： YMCAYXMHMQUBON-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1(CN2CCNCC2)CCCCC1

Computed Properties

• Exact Mass: 272.1222323g/mol
• Monoisotopic Mass: 272.1222323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-[(1-Fluorocyclohexyl)methyl]piperazine dihydrochloride

Comprehensive Overview of 1-[(1-Fluorocyclohexyl)methyl]piperazine dihydrochloride (CAS No. 2097969-41-8)

1-[(1-Fluorocyclohexyl)methyl]piperazine dihydrochloride (CAS No. 2097969-41-8) is a fluorinated piperazine derivative gaining attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclohexyl-fluorine substitution, is increasingly studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural properties, which combine a fluorocyclohexyl moiety with a piperazine backbone, offering versatility in molecular interactions.

The growing demand for fluorinated compounds in modern therapeutics has propelled interest in 1-[(1-Fluorocyclohexyl)methyl]piperazine dihydrochloride. Fluorination often enhances bioavailability and metabolic stability, making this compound a candidate for optimizing drug-like properties. Its dihydrochloride salt form improves solubility, a critical factor in preclinical development. Recent studies highlight its potential role in targeting central nervous system (CNS) disorders, aligning with trends in neurodegenerative disease research.

Synthetic routes to 2097969-41-8 typically involve N-alkylation of piperazine with a 1-fluorocyclohexylmethyl precursor, followed by salt formation. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its high purity, essential for reproducibility in biological assays. The compound’s structure-activity relationships (SAR) are under investigation, particularly how the fluorine atom influences binding affinity to receptors or enzymes.

In the context of AI-driven drug discovery, 1-[(1-Fluorocyclohexyl)methyl]piperazine dihydrochloride exemplifies how computational models predict novel scaffolds. Searches for "fluorinated piperazine libraries" or "CNS-active fluorocyclohexyl compounds" reflect its relevance. Environmental considerations also arise, as sustainable synthesis methods for such organofluorine molecules are prioritized to reduce waste.

Storage recommendations for CAS No. 2097969-41-8 emphasize protection from moisture and light, typical for hydrochloride salts. While not classified as hazardous, standard laboratory precautions apply. Its stability under physiological conditions is a focus area, given interest in oral bioavailability and blood-brain barrier permeability—key metrics in recent PubMed queries.

Future directions may explore 1-[(1-Fluorocyclohexyl)methyl]piperazine dihydrochloride in combination therapies or as a diagnostic probe, leveraging fluorine’s MRI compatibility. Patent analyses reveal competing claims around similar N-substituted piperazines, underscoring its commercial potential. As research evolves, this compound could bridge gaps in precision medicine and targeted drug delivery systems.